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Compound of Interest

Compound Name: Tungsten(1V) chloride

Cat. No.: B082317

For Researchers, Scientists, and Drug Development Professionals

Tungsten tetrachloride (WCl4), an inorganic compound, presents as a black, diamagnetic solid.
[1][2] It is a significant compound of interest in research as one of the few binary tungsten
chlorides.[1] This guide provides a comprehensive overview of its physical and chemical
properties, synthesis, and reactivity, tailored for a technical audience.

Physical Properties of Tungsten Tetrachloride

Tungsten tetrachloride is a crystalline solid with a dark brown to black or gray powder
appearance.[3][4][5] It is sensitive to moisture and decomposes upon heating.[5] A summary of
its key physical properties is presented in the table below.
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Property Value Source(s)
Molecular Formula WCI4 [31[41[6]
Molecular Weight 325.65 g/mol [1]

Black crystalline solid, dark
Appearance brown to black solid, gray [31[41[5]

powder

Decomposes at 300 °C, 450

Melting Point oc [1]14]
Boiling Point 338.99 °C [5]
Density 4.62 g/cm?3 [1]

Soluble in hydrochloric acid

and carbon tetrachloride.[6] It
Solubility is also described as an

excellent water-soluble

crystalline tungsten source.[7]

Chemical Properties and Reactivity

Tungsten tetrachloride is a highly reactive covalent compound where tungsten is in the +4
oxidation state.[3][4] It is a strong oxidant that can react violently with many substances.[6][8]

Reactivity with Water: It is highly reactive with water and moisture, leading to hydrolysis that
forms tungsten oxides and hydrochloric acid.[3][9] This moisture sensitivity necessitates
handling in a dry, inert atmosphere.[10][11]

Lewis Acidity: WCI4 acts as a Lewis acid, forming adducts with Lewis bases. For instance, it
reacts with ethers like diethyl ether and acetonitrile to form well-defined adducts.[9][12]

Reduction: Tungsten(lV) chloride can be reduced by sodium in tetrahydrofuran (THF) to yield
a ditungsten(lll) heptachloride derivative.[1]

Crystal Structure

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cymitquimica.com/cas/13470-13-8/
https://www.webelements.co.uk/compounds/tungsten/tungsten_tetrachloride.html
https://chembk.com/en/chem/WCl4
https://en.wikipedia.org/wiki/Tungsten(IV)_chloride
https://cymitquimica.com/cas/13470-13-8/
https://www.webelements.co.uk/compounds/tungsten/tungsten_tetrachloride.html
https://www.alfa-chemistry.com/product/tungsten-iv-chloride-cas-13470-13-8-60563.html
https://en.wikipedia.org/wiki/Tungsten(IV)_chloride
https://www.webelements.co.uk/compounds/tungsten/tungsten_tetrachloride.html
https://www.alfa-chemistry.com/product/tungsten-iv-chloride-cas-13470-13-8-60563.html
https://en.wikipedia.org/wiki/Tungsten(IV)_chloride
https://chembk.com/en/chem/WCl4
https://www.americanelements.com/tungsten-tetrachloride-13470-13-8
https://cymitquimica.com/cas/13470-13-8/
https://www.webelements.co.uk/compounds/tungsten/tungsten_tetrachloride.html
https://chembk.com/en/chem/WCl4
https://www.chembk.com/en/chem/Tungsten%20(IV)%20chloride
https://cymitquimica.com/cas/13470-13-8/
https://www.smolecule.com/products/s1508608
https://datasheets.scbt.com/sds/wpna/en/sc-253812.pdf
https://www.fishersci.com/store/msds?partNumber=AC221430100&countryCode=US&language=en
https://www.smolecule.com/products/s1508608
https://en.wikipedia.org/wiki/Tungsten(VI)_oxytetrachloride
https://www.benchchem.com/product/b082317?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tungsten(IV)_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Tungsten tetrachloride possesses a polymeric structure.[1][5] This structure consists of linear
chains of tungsten atoms, with each tungsten atom in an octahedral geometry.[1][5] Four of the
six chloride ligands surrounding each tungsten center are bridging ligands. The tungsten-
tungsten separations along the chain are alternating between bonding (2.688 A) and non-
bonding (3.787 A).[1][2]
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Caption: Polymeric chain structure of Tungsten Tetrachloride.
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Experimental Protocols
Synthesis of Tungsten Tetrachloride

A common and optimal method for the synthesis of tungsten tetrachloride is through the
reduction of tungsten hexachloride (WCI6).[1]

Reactants:
e Tungsten hexachloride (WCI6)
e Antimony (Sb)

Procedure:

The reaction is typically carried out in a sealed tube under an inert atmosphere to prevent
oxidation and hydrolysis.

» Tungsten hexachloride is mixed with a stoichiometric amount of antimony powder.

e The mixture is heated, leading to the reduction of WCI6 to WCI4 and the formation of
antimony trichloride (SbCI3).

e The reaction proceeds according to the following equation: 3 WCI6 + 2 Sb - 3 WCI4 + 2
ShCI3[1]

 After the reaction is complete, the products are cooled.

e Tungsten tetrachloride can be separated from the more volatile antimony trichloride by
sublimation or extraction.

Other reducing agents that have been reported for this synthesis include red phosphorus,
tungsten hexacarbonyl, gallium, and tin.[1][2]
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Tungsten Hexachloride (WCI6) Antimony (Sb)

Tungsten Tetrachloride (WCl4) Antimony Trichloride (SbCl3)
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Caption: Synthesis of WCI4 via reduction of WCI6.

Key Chemical Reactions
Hydrolysis

Tungsten tetrachloride reacts readily with water, resulting in its decomposition. This reaction
produces tungsten oxides and hydrogen chloride gas, which is toxic.[3][8]

Reaction: WCI4 + 2H20 - WO2 + 4HCI

This reaction highlights the importance of handling WCI4 in a moisture-free environment.

Tungsten Tetrachloride (WCl4) Tungsten Dioxide (WO2)

Water (H20) Hydrogen Chloride (HCI)

Click to download full resolution via product page

Caption: Hydrolysis reaction of Tungsten Tetrachloride.

Safety and Handling
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Tungsten tetrachloride is a hazardous substance that causes severe skin burns and eye
damage.[10] It is corrosive and harmful if swallowed.[13] Contact with water liberates toxic gas.
[10][13]

Handling Precautions:

Avoid all personal contact, including inhalation.[10]

Work in a well-ventilated area or under a fume hood.[3]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
gloves, and protective clothing.[3][10]

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture
and air.[11]

Storage:
e Store in a cool, dry, and well-ventilated place.[14]
» Keep the container tightly closed.[14]

» Store away from incompatible materials such as bases, strong oxidizing agents, strong
acids, and reducing agents.[11]

e Do not use aluminum or galvanized containers for storage.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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